Cas no 1361542-04-2 (2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C12H5Cl3F3NO/c13-6-2-3-7(14)10(15)9(6)5-1-4-8(12(16,17)18)19-11(5)20/h1-4H,(H,19,20)
- InChI Key: VYEVYNCPXMEYPG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1=CC=C(C(F)(F)F)NC1=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 475
- XLogP3: 4.6
- Topological Polar Surface Area: 29.1
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001541-250mg |
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine |
1361542-04-2 | 97% | 250mg |
693.60 USD | 2021-05-31 | |
| Alichem | A024001541-500mg |
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine |
1361542-04-2 | 97% | 500mg |
1,009.40 USD | 2021-05-31 | |
| Alichem | A024001541-1g |
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine |
1361542-04-2 | 97% | 1g |
1,696.80 USD | 2021-05-31 |
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
Introduction to 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361542-04-2) in Modern Chemical and Pharmaceutical Research
2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1361542-04-2, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a cornerstone in medicinal chemistry due to its versatile biological activity and structural adaptability. The presence of multiple substituents, including a hydroxyl group, a trichlorophenyl moiety, and a trifluoromethyl group, endows this molecule with unique electronic and steric properties that make it an attractive candidate for further exploration in drug discovery and material science.
The trichlorophenyl substituent in the molecule imparts strong electron-withdrawing effects, which can modulate the reactivity and binding affinity of the pyridine core. This feature is particularly valuable in designing molecules that interact with biological targets such as enzymes and receptors. In contrast, the trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors for the pharmacokinetic profile of potential therapeutic agents. These structural elements collectively contribute to the compound's potential as a building block for novel pharmaceuticals.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine exhibit promising interactions with various biological pathways. For instance, computational modeling has suggested that this compound may inhibit certain kinases by binding to their active sites through its hydroxyl and chloro-substituted aromatic ring. Such insights are derived from high-throughput virtual screening efforts, which have become an integral part of modern drug discovery pipelines.
In parallel, experimental approaches have been employed to validate these computational predictions. Synthesis of analogs has allowed researchers to fine-tune the structural features of the parent compound to optimize its biological activity. Notably, modifications around the trichlorophenyl ring have shown enhanced binding affinity to target proteins, while alterations at the trifluoromethyl position have improved solubility and cell membrane permeability. These findings underscore the importance of structure-activity relationships (SAR) in developing effective pharmaceuticals.
The role of 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine extends beyond traditional drug development. Its unique electronic properties make it a valuable intermediate in synthesizing more complex molecules used in agrochemicals and specialty chemicals. The compound's ability to serve as a scaffold for further functionalization has been exploited in creating novel materials with tailored properties. For example, researchers have explored its potential in designing organic semiconductors and ligands for catalytic applications.
From a synthetic chemistry perspective, the preparation of 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine exemplifies the ingenuity required to construct complex molecular architectures. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in green chemistry principles have also influenced synthetic methodologies, with efforts focused on minimizing waste and reducing energy consumption. Such sustainable approaches are becoming increasingly important as the demand for efficient chemical processes grows.
The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers alike. Several groups have reported on its derivatives as candidates for treating inflammatory diseases, cancer, and infectious disorders. Preclinical studies have demonstrated encouraging results in animal models, highlighting its therapeutic promise. While human clinical trials are still under way, these early findings provide a strong rationale for further investigation into its medical applications.
The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine are being explored. AI-driven platforms can predict how modifications to the molecule might affect its biological activity based on vast datasets of known compounds and their interactions. This technology has already led to the identification of novel analogs with enhanced potency and reduced side effects. As AI continues to evolve, it is expected to play an even greater role in optimizing molecular structures for therapeutic use.
In conclusion,2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361542-04-2) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant biological potential. Its unique combination of substituents makes it a versatile tool for synthetic chemists and pharmacologists alike. As research progresses,this compound is likely to remain at the forefront of innovation,contributing to advancements across multiple disciplines within chemical science.
1361542-04-2 (2-Hydroxy-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)